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Introduction

MYRA-A (also known as NSC339585) is a small molecule compound that has been identified
as a potent inducer of apoptosis, or programmed cell death, in a c-Myc-dependent manner. The
c-Myc oncogene is a critical regulator of cell proliferation and is frequently deregulated in a
wide variety of human cancers. MYRA-A exerts its effects by disrupting the crucial protein-
protein interaction between c-Myc and its obligate binding partner, Max. This disruption inhibits
the transcriptional activity of the c-Myc/Max heterodimer, which is essential for the expression
of genes that drive cell growth and proliferation. By interfering with this interaction, MYRA-A
selectively triggers apoptosis in cells with high levels of c-Myc, making it an attractive candidate
for the development of targeted cancer therapies.

This document provides detailed application notes and protocols for the use of MYRA-A in
high-throughput screening (HTS) assays aimed at identifying and characterizing inhibitors of
the Myc-Max pathway.
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Data Presentation

The following table summarizes the quantitative data for MYRA-A based on cellular assays.

Parameter

Value

Cell Line/Assay
Condition

Reference

Apoptosis Induction

Significant increase at
18 uM

HOmyc3 cells (Rat-1
fibroblasts with
regulatable c-Myc

expression)

[1]

Myc Transactivation
Inhibition

~80% inhibition at 18
pM

CV1 cells with an E-

box luciferase reporter

[1]

IC50 (Growth

Not explicitly reported
in the primary study,
but growth

Tet-Myc cells (human

B-cell line with

[1]

Inhibition) suppression was regulatable c-Myc
observed in Myc- expression)
overexpressing cells.

Not reported for a
specific MYRA-A HTS
7' Eactor assay. A Z' factor > General HTS assay

0.5 is generally
considered excellent

for HTS assays.

guidance

Signaling Pathway

The c-Myc protein is a transcription factor that forms a heterodimer with Max. This c-Myc/Max

complex binds to specific DNA sequences known as E-boxes in the promoter regions of target

genes, leading to the transcription of genes involved in cell cycle progression, proliferation, and

metabolism. In cancer cells where c-Myc is overexpressed, this signaling is hyperactive, driving

uncontrolled cell growth. MYRA-A disrupts the formation of the c-Myc/Max heterodimer,

thereby preventing its binding to E-boxes and subsequent gene transcription. This inhibition of

c-Myc's function leads to cell cycle arrest and ultimately triggers the intrinsic pathway of
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apoptosis, characterized by the release of cytochrome ¢ from the mitochondria and the
activation of caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Throughput Screening Assays]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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